N-(2-aminoethyl)-4-methyl-1,3-thiazole-5-carboxamide hydrochloride

• IUPAC Name: N-(2-aminoethyl)-4-methyl-1,3-thiazole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C7H11N3OS.ClH/c1-5-6(12-4-10-5)7(11)9-3-2-8;/h4H,2-3,8H2,1H3,(H,9,11);1H
• InChI Key: YGFFOTDBVSYUKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)NCCN.Cl
• Molecular Formula: C7H12ClN3OS
• Molecular Weight: 221.71 g/mol

Description

N-(2-aminoethyl)-4-methyl-1,3-thiazole-5-carboxamide hydrochloride (NAMCTC HCl) is a small molecule that is used in a variety of scientific research applications. It is a member of the thiazole family of compounds and is a versatile tool for studying the structure and function of proteins. NAMCTC HCl is used in a range of biochemical and physiological studies, including in vitro and in vivo experiments.

Scientific Research Applications

• Antitumor Activity in Preclinical Assays :

  • Substituted thiazole-5-carboxamides, similar in structure to N-(2-aminoethyl)-4-methyl-1,3-thiazole-5-carboxamide hydrochloride, have been identified as potent Src/Abl kinase inhibitors with significant antiproliferative activity against hematological and solid tumor cell lines (Lombardo et al., 2004).

• Synthesis of Thiazoline‐4‐carboxylates and Cysteine Derivatives :

  • Thiazolines, which are structurally related to N-(2-aminoethyl)-4-methyl-1,3-thiazole-5-carboxamide hydrochloride, are synthesized and can be hydrolyzed to form the hydrochloride salt of amino acids. This process involves the use of thiocarboxamides (Nötzel et al., 2001).

• Molluscicidal Properties :

  • Thiazolo[5,4-d]pyrimidines, similar to N-(2-aminoethyl)-4-methyl-1,3-thiazole-5-carboxamide hydrochloride, show activity against the intermediate host of schistosomiasis, B. alexandrina snails (El-bayouki & Basyouni, 1988).

• Anti-Anoxic Activity :

  • Certain 2-thiazolecarboxamides, which are structurally similar to N-(2-aminoethyl)-4-methyl-1,3-thiazole-5-carboxamide hydrochloride, have demonstrated potent anti-anoxic activity in mice. These compounds possess a nitrogenous basic moiety at the C-2 position of the thiazole ring (Ohkubo et al., 1995).

• Synthesis of Functionalized Thiazoles :

  • Efficient methods have been developed for synthesizing 2,4,5-trisubstituted thiazoles, which are related to N-(2-aminoethyl)-4-methyl-1,3-thiazole-5-carboxamide hydrochloride. These methods involve chemoselective thionation-cyclization of highly functionalized enamides (Kumar et al., 2013).

• Synthesis of Thiazole and 2-Thiohydantoin Derivatives :

  • The synthesis of 2,5-diamino-1,3-thiazole derivatives from N-(2-Aryl-1-chloro-2-oxoethyl) carboxamides and thioureas has been explored. These derivatives undergo recyclization to form substituted 2-thiohydantoins (Balya et al., 2008).

Mechanism of Action

Target of Action

It is known that this compound is a monomer used for polymerization reactions .

Mode of Action

N-(2-aminoethyl)-4-methyl-1,3-thiazole-5-carboxamide hydrochloride interacts with its targets by participating in free radical polymerization and other polymerization reactions . This high reactivity is due to the presence of the methacrylamide group .

Biochemical Pathways

The compound is involved in the synthesis of polymers for nucleic acid complexation and polyplex formation . These polymers can carry binding sites tailored for specific molecules, ensuring statistical radical copolymerization .

Result of Action

The molecular and cellular effects of N-(2-aminoethyl)-4-methyl-1,3-thiazole-5-carboxamide hydrochloride’s action are related to its role in the synthesis of polymers. These polymers can be used for nucleic acid complexation and polyplex formation, which are crucial in biomedical research and various applications including coatings, adhesives, and medical devices .

Action Environment

It’s known that the compound is stored at -20°c , indicating that temperature could be a significant factor in its stability.